3-(2,5-Dioxo-1-(2-oxo-2-(o-tolylamino)ethyl)-4-phenylimidazolidin-4-yl)propanoic acid

• IUPAC Name: 3-[1-[2-(2-methylanilino)-2-oxoethyl]-2,5-dioxo-4-phenylimidazolidin-4-yl]propanoic acid
• InChI: InChI=1S/C21H21N3O5/c1-14-7-5-6-10-16(14)22-17(25)13-24-19(28)21(23-20(24)29,12-11-18(26)27)15-8-3-2-4-9-15/h2-10H,11-13H2,1H3,(H,22,25)(H,23,29)(H,26,27)
• InChI Key: DLWWMDDKTMZXJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)C(NC2=O)(CCC(=O)O)C3=CC=CC=C3
• Molecular Formula: C21H21N3O5
• Molecular Weight: 395.4 g/mol

Description

3-(2,5-Dioxo-1-(2-oxo-2-(o-tolylamino)ethyl)-4-phenylimidazolidin-4-yl)propanoic acid is a useful research compound. Its molecular formula is C21H21N3O5 and its molecular weight is 395.415. The purity is usually 95%.
BenchChem offers high-quality 3-(2,5-Dioxo-1-(2-oxo-2-(o-tolylamino)ethyl)-4-phenylimidazolidin-4-yl)propanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,5-Dioxo-1-(2-oxo-2-(o-tolylamino)ethyl)-4-phenylimidazolidin-4-yl)propanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Several studies have focused on synthesizing and characterizing novel chemical entities using derivatives of the specified compound. For instance, research into the synthesis of azoles and their derivatives has highlighted methods for creating benzoxazoles and benzimidazoles containing sterically hindered phenol residues, showcasing the compound's utility in generating complex molecular architectures (Kelarev et al., 1984). Additionally, the development of efficient reagents for synthesizing α-ketoamide derivatives further illustrates the compound's role in facilitating the synthesis of bioactive molecules with potential pharmacological applications (El‐Faham et al., 2013).

Enhancing Material Properties

Research has also explored the use of phenolic compounds for modifying material properties, such as in the creation of polybenzoxazine, where naturally occurring phenolic compounds are used to enhance the reactivity of –OH bearing molecules. This approach opens new avenues for sustainable material development, leveraging the structural characteristics of compounds like 3-(2,5-Dioxo-1-(2-oxo-2-(o-tolylamino)ethyl)-4-phenylimidazolidin-4-yl)propanoic acid (Trejo-Machin et al., 2017).